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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B1669549 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of CP-640186
hydrochloride stock solutions for in vitro and in vivo research. CP-640186 is a potent, cell-

permeable, and isozyme-nonselective inhibitor of Acetyl-CoA Carboxylase (ACC).[1][2][3]

Physicochemical and Pharmacokinetic Properties
CP-640186 hydrochloride is an orally active compound that inhibits both ACC1 and ACC2

isoforms.[1][4][5] This inhibition reduces the synthesis of malonyl-CoA, a key molecule in fatty

acid metabolism.[1][6]

Property Value Source

Molecular Weight

485.62 g/mol (CP-640186)

522.08 g/mol (CP-640186

hydrochloride)

[2][4][7]

IC50 (ACC1, rat liver) 53 nM [1][2][8]

IC50 (ACC2, rat skeletal

muscle)
61 nM [1][2][8]

Formulation Crystalline solid [9][10]
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In Vitro and In Vivo Efficacy
CP-640186 has demonstrated efficacy in various cell-based assays and animal models,

primarily through the modulation of fatty acid metabolism.

Model System Effect
Effective
Concentration/Dos
e

Source

C2C12 cells
Stimulation of fatty

acid oxidation
EC50 = 57 nM [8]

Rat epitrochlearis

muscle strips

Stimulation of fatty

acid oxidation
EC50 = 1.3 µM [2]

HepG2 cells
Inhibition of fatty acid

synthesis
EC50 = 0.62 µM [5]

HepG2 cells
Inhibition of

triglyceride synthesis
EC50 = 1.8 µM [5]

Sprague-Dawley rats
Inhibition of fatty acid

synthesis
ED50 = 13 mg/kg [8]

CD1 mice
Inhibition of fatty acid

synthesis
ED50 = 11 mg/kg [8]

ob/ob mice
Inhibition of fatty acid

synthesis
ED50 = 4 mg/kg [8]

Solubility Data
It is crucial to use a high-purity solvent to prepare the stock solution. Note that the hygroscopic

nature of DMSO can affect solubility, so using a fresh, unopened vial is recommended.[1]
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Solvent Solubility Source

DMSO 30 mg/mL [9][10]

Ethanol 30 mg/mL [9][10]

PBS (pH 7.2) 10 mg/mL [9][10]

DMF 30 mg/mL [9][10]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP-640186
hydrochloride using DMSO as the solvent.

Materials:

CP-640186 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated balance.

Carefully weigh the desired amount of CP-640186 hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.522 mg of the compound (based on a

molecular weight of 522.08 g/mol for the hydrochloride salt).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM

solution with 0.522 mg of the compound, add 100 µL of DMSO.
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Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication may be used

to aid dissolution if necessary.[7]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots

at -20°C. Stock solutions are reported to be stable for up to 3 months at -20°C.[8] However,

some sources suggest that solutions may be unstable and should be prepared fresh.[4] It is

recommended to test the stability under your specific experimental conditions. Protect from

light.[8]
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Workflow for Preparing CP-640186 Hydrochloride Stock Solution

Preparation

Storage

Weigh CP-640186 HCl
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Click to download full resolution via product page

Caption: Workflow for Preparing CP-640186 Hydrochloride Stock Solution.

Signaling Pathway of CP-640186
CP-640186 inhibits Acetyl-CoA Carboxylase (ACC), a key enzyme in the fatty acid synthesis

pathway.[1][6] ACC catalyzes the conversion of acetyl-CoA to malonyl-CoA.[6] By inhibiting

ACC, CP-640186 reduces the intracellular levels of malonyl-CoA.[11] This has two major

downstream effects:
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Inhibition of Fatty Acid Synthesis: Malonyl-CoA is a critical building block for the synthesis of

new fatty acids. Reduced levels of malonyl-CoA directly inhibit this process.[11]

Stimulation of Fatty Acid Oxidation: Malonyl-CoA is an allosteric inhibitor of Carnitine

Palmitoyltransferase 1 (CPT1), an enzyme that facilitates the transport of fatty acids into the

mitochondria for beta-oxidation.[11] By reducing malonyl-CoA levels, CP-640186 relieves the

inhibition of CPT1, leading to an increase in fatty acid oxidation.[11]

Recent studies have also suggested that CP-640186 can impact other signaling pathways,

such as the Rac1/PAK2 pathway, independently of its effects on the actin cytoskeleton.[6]

Mechanism of Action of CP-640186
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Caption: Mechanism of Action of CP-640186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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